Cas no 73199-91-4 (1-Pentanethione,1-(1-pyrrolidinyl)-)

1-Pentanethione,1-(1-pyrrolidinyl)- structure
73199-91-4 structure
Product Name:1-Pentanethione,1-(1-pyrrolidinyl)-
CAS No:73199-91-4
MF:C9H17NS
MW:171.302981138229
CID:551832
PubChem ID:45118449
Update Time:2025-04-19

1-Pentanethione,1-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanethione,1-(1-pyrrolidinyl)-
    • Pyrrolidine,1-(1-thioxopentyl)- (9CI)
    • 1-(Pyrrolidin-1-yl)pentane-1-thione
    • 73199-91-4
    • Inchi: 1S/C9H17NS/c1-2-3-6-9(11)10-7-4-5-8-10/h2-8H2,1H3
    • InChI Key: CPJZMTOJTCOTLE-UHFFFAOYSA-N
    • SMILES: S=C(CCCC)N1CCCC1

Computed Properties

  • Exact Mass: 171.108
  • Monoisotopic Mass: 171.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.3A^2
  • XLogP3: 2.2
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm